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Compound of Interest

Compound Name: MRS2279 diammonium

Cat. No.: B1676834 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MRS2279 is a potent and selective competitive antagonist of the P2Y1 purinergic receptor, a G

protein-coupled receptor (GPCR) involved in a variety of physiological processes.[1][2][3][4] As

a diammonium salt, MRS2279 exhibits enhanced solubility in aqueous solutions, making it well-

suited for use in cell culture-based assays.[1] These application notes provide detailed

protocols for the proper dissolution and application of MRS2279 in a laboratory setting.

Product Information

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1676834?utm_src=pdf-interest
https://www.medchemexpress.com/mrs2279.html
https://www.medkoo.com/products/13321
https://www.tocris.com/products/mrs-2279_2158
https://www.medchemexpress.com/mrs2279-diammonium.html
https://www.medchemexpress.com/mrs2279.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

IUPAC Name

[(1S,2R,4R)-4-[(2-chloro-6-

methylaminopurin-9-

yl)methyl]-2-

(phosphonooxymethyl)cyclope

ntyl] dihydrogen phosphate

diammonium salt

[2]

Molecular Formula C13H18ClN5O8P2.2NH3 [3]

Molecular Weight 503.78 g/mol [3][5]

Purity ≥98% [3]

Solubility Soluble in water to 100 mM [5]

Storage Store at -20°C [2][3]

Biological Activity
MRS2279 is a high-affinity antagonist of the P2Y1 receptor with a Ki of 2.5 nM and an IC50 of

51.6 nM.[1][2][3][4] It demonstrates high selectivity for the P2Y1 receptor over other P2Y

receptor subtypes (P2Y2, P2Y4, P2Y6, P2Y11, and P2Y12).[3] The primary mechanism of

action for the P2Y1 receptor involves its coupling to the Gq/11 protein, which activates

phospholipase C (PLC).[6][7] This activation leads to the hydrolysis of phosphatidylinositol 4,5-

bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds

to its receptor on the endoplasmic reticulum, triggering the release of intracellular calcium

stores.[8]
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Caption: P2Y1 Receptor Signaling Pathway and Point of Inhibition by MRS2279.
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Experimental Protocols
Preparation of MRS2279 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of MRS2279 diammonium.

Materials:

MRS2279 diammonium salt (powder)

Sterile, nuclease-free water

Sterile conical tubes (1.5 mL or 15 mL)

Vortex mixer

0.22 µm sterile syringe filter

Sterile syringes

Procedure:

Calculate the required mass: Use the following formula to calculate the mass of MRS2279

needed to prepare the desired volume of a 10 mM stock solution: Mass (mg) = 10 mM *

Molecular Weight (503.78 g/mol ) * Volume (L)

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mmol/L * 503.78

g/mol * 0.001 L = 5.0378 mg

Weigh the compound: Carefully weigh the calculated amount of MRS2279 powder in a sterile

microcentrifuge tube.

Dissolution: Add the appropriate volume of sterile, nuclease-free water to the tube.

Vortex: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming to 37°C can aid in dissolution if necessary.[5]

Sterile Filtration: To ensure the sterility of the stock solution for cell culture use, filter it

through a 0.22 µm sterile syringe filter into a new sterile conical tube.
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Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles. Store the aliquots at -20°C.

Calcium Mobilization Assay Using MRS2279
This protocol provides a general workflow for assessing the antagonist activity of MRS2279 on

the P2Y1 receptor-mediated calcium mobilization in a cell line endogenously or exogenously

expressing the P2Y1 receptor.

Materials:

Cells expressing the P2Y1 receptor

Cell culture medium

96-well black, clear-bottom plates

Calcium-sensitive fluorescent dye (e.g., Fura-2 AM, Fluo-4 AM)

Pluronic F-127

Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

MRS2279 stock solution (prepared as described above)

P2Y1 receptor agonist (e.g., ADP or 2-MeSADP)

Fluorescent plate reader with calcium measurement capabilities

Experimental Workflow:
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1. Seed Cells
Plate cells in a 96-well plate and culture overnight.

2. Load with Calcium Dye
Incubate cells with a calcium-sensitive dye (e.g., Fluo-4 AM).

3. Pre-treatment with MRS2279
Incubate cells with varying concentrations of MRS2279.

4. Agonist Stimulation
Add a P2Y1 receptor agonist (e.g., ADP) to stimulate the cells.

5. Measure Fluorescence
Measure the change in intracellular calcium concentration using a fluorescent plate reader.

6. Data Analysis
Analyze the data to determine the inhibitory effect of MRS2279.

Click to download full resolution via product page

Caption: Workflow for a Calcium Mobilization Assay to Evaluate MRS2279 Activity.

Detailed Procedure:

Cell Seeding: Seed the P2Y1-expressing cells into a 96-well black, clear-bottom plate at an

appropriate density to achieve a confluent monolayer on the day of the experiment. Culture

the cells overnight.

Dye Loading: Prepare the calcium dye loading solution according to the manufacturer's

instructions. Typically, this involves diluting the dye (e.g., Fluo-4 AM) and Pluronic F-127 in

HBSS. Remove the culture medium from the cells and add the dye loading solution. Incubate

the plate at 37°C for the recommended time (e.g., 30-60 minutes).
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Cell Washing: After incubation, gently wash the cells with HBSS to remove any excess dye.

Pre-treatment with MRS2279: Prepare serial dilutions of MRS2279 in HBSS. Add the

different concentrations of MRS2279 to the respective wells and incubate for a

predetermined time (e.g., 15-30 minutes) at 37°C. Include a vehicle control (HBSS without

MRS2279).

Agonist Stimulation and Fluorescence Measurement: Place the plate in the fluorescent plate

reader. Set the instrument to record fluorescence intensity over time. After establishing a

baseline reading, add a P2Y1 receptor agonist (e.g., ADP) at a concentration known to elicit

a submaximal response (e.g., EC80) to all wells simultaneously using an automated injection

system if available.

Data Analysis: The change in fluorescence intensity reflects the change in intracellular

calcium concentration. Calculate the inhibitory effect of MRS2279 by comparing the peak

fluorescence response in the presence of the antagonist to the response in the vehicle

control wells. Plot the percentage of inhibition against the concentration of MRS2279 to

determine the IC50 value.

Troubleshooting
Issue Possible Cause Solution

Compound precipitation in

stock solution

Concentration exceeds

solubility limit.

Do not exceed the

recommended 100 mM

concentration in water. Gentle

warming and vortexing can aid

dissolution.

Low or no inhibition of agonist

response

Incorrect concentration of

MRS2279 or agonist; low

P2Y1 receptor expression.

Verify the concentrations of all

solutions. Confirm P2Y1

receptor expression in the cell

line. Optimize the pre-

incubation time with MRS2279.

High background fluorescence
Incomplete removal of the

calcium dye.

Ensure thorough but gentle

washing of the cells after dye

loading.
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Conclusion
MRS2279 diammonium is a valuable research tool for studying the P2Y1 receptor. Its high

solubility in aqueous solutions simplifies the preparation of stock solutions for cell-based

assays. The provided protocols offer a starting point for researchers to effectively utilize this

potent and selective antagonist in their studies of purinergic signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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